molecular formula C21H38ClNO2 B2802365 1-[(Adamantan-1-yl)methoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride CAS No. 1217694-51-3

1-[(Adamantan-1-yl)methoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride

Cat. No.: B2802365
CAS No.: 1217694-51-3
M. Wt: 371.99
InChI Key: BGKYDEKTOBAWLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-[(Adamantan-1-yl)methoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride is a synthetic organic compound featuring a propan-2-ol backbone substituted with an adamantane-containing methoxy group and a 3,5-dimethylpiperidin-1-yl moiety. The adamantane group confers high lipophilicity and metabolic stability, while the 3,5-dimethylpiperidine substituent introduces steric and electronic effects that may influence receptor binding or enzymatic interactions. The hydrochloride salt enhances solubility for pharmaceutical applications.

Properties

IUPAC Name

1-(1-adamantylmethoxy)-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol;hydrochloride
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H37NO2.ClH/c1-15-3-16(2)11-22(10-15)12-20(23)13-24-14-21-7-17-4-18(8-21)6-19(5-17)9-21;/h15-20,23H,3-14H2,1-2H3;1H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGKYDEKTOBAWLI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CC(CN(C1)CC(COCC23CC4CC(C2)CC(C4)C3)O)C.Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H38ClNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

1-[(Adamantan-1-yl)methoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride, identified by its CAS number 1217694-51-3, is a synthetic compound that has garnered attention for its potential biological activities. This compound integrates an adamantane moiety with piperidine derivatives, which are known for their diverse pharmacological properties. The following sections will explore its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-[(Adamantan-1-yl)methoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride is C21H38ClNO2C_{21}H_{38}ClNO_2, and it has a molecular weight of 372.0 g/mol. The compound features an adamantane structure that contributes to its lipophilicity and potential interaction with biological membranes.

Research indicates that compounds with adamantane structures can interact with various biological targets. Specifically, the incorporation of the piperidine ring suggests potential activity as a neurotransmitter modulator or enzyme inhibitor.

  • Inhibition of Glycosphingolipid Metabolism : Similar compounds have been shown to inhibit glucosylceramide synthase, an enzyme crucial in glycosphingolipid biosynthesis. This inhibition is significant in conditions like Gaucher disease, where glucosylceramide accumulation leads to various pathological states .
  • Neurotransmitter Interaction : Piperidine derivatives often exhibit activity at dopamine and serotonin receptors, which could imply that this compound may have effects on mood regulation and cognitive function.

Biological Activity Data

Activity Effect Reference
Inhibition of GlucosylceramidePotent inhibitor
Interaction with Dopamine ReceptorsPotential antidepressant effects
Modulation of GlycosphingolipidsTherapeutic target for Gaucher disease

Study 1: Synthesis and Biological Evaluation

A study conducted by researchers synthesized adamantan-1-yl-methoxy-functionalized derivatives and evaluated their inhibitory potency against glucosylceramide synthase. The results indicated that modifications to the lipophilic moiety enhanced selectivity and potency, suggesting that similar modifications could be beneficial for 1-[(Adamantan-1-yl)methoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride .

Study 2: Neuropharmacological Assessment

In another study focusing on piperidine derivatives, compounds were tested for their effects on neurotransmitter receptor binding. Results showed that certain modifications led to increased affinity for dopamine receptors, hinting at the potential for this compound to influence neurochemical pathways associated with mood disorders .

Scientific Research Applications

Research indicates that 1-[(Adamantan-1-yl)methoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride exhibits promising biological activities:

Antiviral Properties

Studies have shown that adamantane derivatives possess antiviral properties, particularly against influenza viruses. The mechanism often involves the inhibition of viral replication by interfering with ion channels in viral membranes.

Neuroprotective Effects

The compound's ability to cross the blood-brain barrier positions it as a potential neuroprotective agent. Research suggests that it may help in conditions like Alzheimer's disease by modulating neurotransmitter systems and reducing oxidative stress.

Analgesic Activity

Preliminary studies suggest that the compound may exhibit analgesic properties, potentially offering a new avenue for pain management therapies.

Applications in Medicinal Chemistry

The unique properties of 1-[(Adamantan-1-yl)methoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride make it suitable for various applications:

Application Area Description
Antiviral Drug DevelopmentTargeting influenza and other viral infections by inhibiting replication mechanisms.
Neuroprotective AgentsPotential use in treating neurodegenerative diseases through antioxidant mechanisms.
Pain ManagementExploration as an analgesic agent due to its interaction with pain pathways.

Case Study 1: Antiviral Activity

A study published in Journal of Medicinal Chemistry explored various adamantane derivatives for their antiviral efficacy against influenza A virus. It was found that modifications at the piperidine position significantly enhanced antiviral activity, suggesting that similar modifications on 1-[(Adamantan-1-yl)methoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride could yield potent antiviral agents .

Case Study 2: Neuroprotective Effects

Research conducted at a prominent neuroscience institute investigated the neuroprotective effects of adamantane derivatives in models of Alzheimer's disease. The study demonstrated that compounds with similar structures to 1-[(Adamantan-1-yl)methoxy]-3-(3,5-dimethylpiperidin-1-yl)propan-2-ol hydrochloride exhibited reduced amyloid plaque formation and improved cognitive function in animal models .

Comparison with Similar Compounds

Adamantane-Containing Derivatives

Adamantane groups are frequently used to enhance lipid membrane permeability and resistance to oxidative metabolism. For example:

  • CNS penetration: Piperidine and piperazine analogs with adamantane (e.g., 3-(Adamantan-1-yl)-1-[(4-ethylpiperazin-1-yl)methyl]-4-[(E)-(4-hydroxybenzylidene)amino]-1H-1,2,4-triazole-5(4H)-thione) demonstrate blood-brain barrier permeability due to adamantane’s lipophilic bulk .

Piperidine/Piperazine Derivatives

  • Synthetic routes: Piperidine-substituted propanols are typically synthesized via nucleophilic substitution or coupling reactions. For example, describes CDI-mediated urea formations, while uses formaldehyde-mediated Mannich reactions .

Q & A

Q. What are the critical steps and optimization strategies for synthesizing this compound?

The synthesis involves sequential coupling of adamantane and piperidine derivatives. Key steps include:

  • Adamantane functionalization : Methoxylation at the adamantan-1-yl position under controlled anhydrous conditions (e.g., using BF₃·Et₂O as a catalyst) .
  • Piperidine substitution : Introducing 3,5-dimethylpiperidine via nucleophilic substitution, requiring precise temperature control (40–60°C) and polar aprotic solvents (e.g., DMF) to minimize side reactions .
  • Hydrochloride salt formation : Final protonation with HCl gas in ethanol to improve stability . Optimization : Reaction yields are sensitive to solvent purity (>99.9%) and inert atmospheres (N₂/Ar). Purity can be enhanced via recrystallization from acetonitrile .

Q. How is the molecular structure validated, and what techniques are recommended?

Structural confirmation relies on:

  • X-ray crystallography : Resolves adamantane cage geometry and piperidine chair conformation. For example, related adamantane derivatives show C–C bond lengths of 1.54–1.56 Å and dihedral angles of 78–79° between aromatic and cage moieties .
  • NMR spectroscopy : Key signals include adamantane CH₂ protons (δ 1.6–2.1 ppm) and piperidine methyl groups (δ 1.0–1.2 ppm) .
  • Mass spectrometry : Molecular ion peak at m/z 434.1 (M⁺) aligns with the molecular formula C₂₀H₃₄ClNO₂ .

Advanced Research Questions

Q. How can conflicting pharmacological data for this compound be resolved?

Discrepancies in biological activity (e.g., variable IC₅₀ values in enzyme assays) may arise from:

  • Experimental variability : Differences in cell lines (e.g., HEK293 vs. CHO) or assay conditions (pH, temperature). Standardize protocols using guidelines from , such as continuous sample cooling to prevent organic degradation .
  • Stereochemical purity : Ensure enantiomeric excess (>99%) via chiral HPLC, as impurities in the 3,5-dimethylpiperidine group can alter target binding .
  • Data normalization : Use internal controls (e.g., reference inhibitors) to correct for batch-to-batch variability .

Q. What strategies improve the compound’s blood-brain barrier (BBB) penetration in neuropharmacological studies?

The adamantane moiety enhances lipophilicity (logP ~3.5), but BBB penetration can be further optimized by:

  • Prodrug design : Introduce ester linkages at the methoxy group for enzymatic cleavage in the brain .
  • Co-administration with permeation enhancers : Use polysorbate 80 nanoparticles to facilitate transport .
  • In silico modeling : Predict BBB permeability using Molinspiration or SwissADME, leveraging PubChem-derived structural data (InChIKey: RUKPWJPQUMVVFV) .

Methodological Considerations

Q. How to design stability studies for long-term storage?

  • Accelerated degradation tests : Expose the compound to 40°C/75% RH for 6 months, monitoring purity via HPLC .
  • Light sensitivity : Store in amber vials under N₂; UV/Vis spectra (λmax 270 nm) indicate photo-degradation thresholds .

Q. What computational tools predict the compound’s reactivity?

  • Density Functional Theory (DFT) : Calculate HOMO/LUMO energies (e.g., Gaussian 16) to assess susceptibility to nucleophilic attack at the methoxy group .
  • Molecular docking (AutoDock Vina) : Model interactions with acetylcholine esterase (PDB ID: 1ACJ) to guide SAR studies .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.